Cas no 56361-22-9 (Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]-)
56361-22-9 structure
Product Name:Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]-
CAS No:56361-22-9
MF:C18H14O2S
MW:294.367563724518
CID:349094
PubChem ID:70222497
Update Time:2025-04-19
Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]-
- 1-[2-(benzenesulfonyl)ethenyl]naphthalene
- DTXSID00741749
- 56361-22-9
- LNLWAVSTANMFIT-UHFFFAOYSA-N
- [2-(phenylsulfonyl)ethenyl]naphthalene
-
- Inchi: 1S/C18H14O2S/c19-21(20,17-10-2-1-3-11-17)14-13-16-9-6-8-15-7-4-5-12-18(15)16/h1-14H
- InChI Key: LNLWAVSTANMFIT-UHFFFAOYSA-N
- SMILES: S(C=CC1=CC=CC2C=CC=CC1=2)(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 294.07152
- Monoisotopic Mass: 294.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Naphthalene, 1-[(1E)-2-(phenylsulfonyl)ethenyl]- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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